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Compound of Interest

Compound Name: Calcium;chloride;hexahydrate
Cat. No.: B13894829
Get Quote

CaClz-6H20 is an inorganic salt hydrate with a natural melting point of ~29.9°C, though it is
frequently formulated with freezing point depressants for 2—8°C or 15-25°C (Controlled Room
Temperature) pharmaceutical shipping. Compared to organic PCMs, inorganic salt hydrates
exhibit superior thermal conductivity and higher volumetric energy storage efficiency[1].

The table below synthesizes the performance and LCA metrics of CaClz-6H20 against industry-
standard alternatives:
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CaCl2:6Hz20 . .
. Paraffin (e.g., Bio-Based PCM
Performance Metric (Formulated Salt .
RT28HC) (Fatty Acids/Esters)
Hydrate)
) ) Organic
] o ) Organic (Fossil- )
Material Classification Inorganic Salt Hydrate derived) (Agricultural/Plant-
erive
derived)

Latent Heat Capacity

170 — 190 kJ/kg

200 — 250 kJ/kg

160 — 200 kJ/kg

Thermal Conductivity

~0.54 W/m-K

~0.20 W/m-K

~0.15 W/m-K

Embodied Carbon

Low (~12x water

High (~40-70x water

Medium (Varies by

(GWP) equivalent) equivalent) land-use impact)
Energetic Amortization  ~40 Cycles 150 — 280 Cycles ~100 Cycles
Benign, non-toxic, Requires specialized Biodegradable,

End-of-Life (EoL)

water-soluble

incineration

requires processing

Data synthesized from comparative LCA studies on thermal energy storage materials[2],[1].

Life Cycle Assessment (LCA) Dynamics

To understand why CaClz-6H20 outperforms paraffins in sustainability, we must analyze the

LCA across two primary boundaries:

Cradle-to-Gate (Manufacturing): The embodied energy of CaClz-6H20 is exceptionally low.

Calcium chloride is often captured as a byproduct of the Solvay process or derived from

abundant limestone brines. In contrast, paraffin production requires energy-intensive petroleum

extraction, cracking, and refinement. LCA models demonstrate that the Global Warming

Potential (GWP) of paraffins is 40 to 70 times higher than that of water, whereas salt hydrates

are only about 12 times higher[2]. The primary environmental hotspot for salt hydrate systems

is typically the aluminum or polymer packaging, not the PCM itself[3].

Gate-to-Grave (Operation & End-of-Life): The operational phase is where PCMs offset their

manufacturing carbon footprint by reducing the energy required for active cooling/heating.

Because of its low embodied energy, CaClz-:6H20 achieves energetic amortization (the point at
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which operational energy savings equal manufacturing energy costs) in approximately 40
thermal cycles. Paraffins require up to 280 cycles to reach this same break-even point[2].

————————————————————————————————
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LCA system boundary for CaClz-6H20 thermal energy storage.

Mechanistic Bottlenecks: Incongruent Melting &
Phase Segregation

While the LCA of CaClz-6H20 is highly favorable on paper, its real-world sustainability is
entirely dependent on its cycle stability. Salt hydrates are prone to incongruent melting[4]. At
~29.9°C, CaClz-6H20 does not melt into a homogeneous liquid; it decomposes into a lower
hydrate (CaClz-4H20) and free water.

Because the tetrahydrate is denser, it sinks to the bottom of the container. Over successive
thermal cycles, this phase segregation prevents the water from recombining with the salt during
freezing, leading to a permanent loss of latent heat capacity. If a PCM fails after 50 cycles due
to segregation, it never reaches its 40-cycle energetic amortization, rendering the LCA void.
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The Causality of Formulation: To create a stable system, we must intervene at the molecular
level:

» Nucleating Agents: We introduce Strontium Chloride Hexahydrate (SrClz:6H20). Strontium is
isomorphous with calcium, providing an epitaxial crystalline match that lowers the activation
energy for nucleation, thereby preventing supercooling.

» Rheological Modifiers: We add Carboxymethyl Cellulose (CMC). CMC increases the
viscosity of the liquid phase, physically arresting the gravitational settling of the tetrahydrate
crystals and forcing a reversible hydration reaction.
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SrCl2-6H20-mediated nucleation preventing phase segregation in CaClz-6H20.

Experimental Protocol: Self-Validating LCA &
Thermal Cycling Assay

To prove that the formulated CaClz-6H20 achieves its theoretical LCA, we utilize a self-
validating experimental protocol. This workflow uses Differential Scanning Calorimetry (DSC)
as an internal control to ensure that the operational energy offset inputted into the LCA model is
based on actual retained latent heat, not theoretical day-zero values.

Phase 1: Sample Preparation & Control Establishment

e Control Group Formulation: Weigh 50g of pure CaClz-6H20 (=298% purity) into a hermetically
sealed aluminum crucible.

e Test Group Formulation: Synthesize the stabilized PCM by mixing 97 wt% CaClz-6H20, 2
wt% SrClz2:6H20 (nucleator), and 1 wt% CMC (thickener). Homogenize via magnetic stirring
at 40°C for 30 minutes, then seal in an identical aluminum crucible.
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e Baseline DSC: Perform DSC on both samples from 10°C to 50°C at a ramp rate of 5°C/min.
Record the baseline latent heat of fusion ( Hf). Expected value: ~180 kJ/Kg.

Phase 2: Accelerated Thermal Cycling 4. Place both crucibles into a programmable
environmental test chamber. 5. Program a thermal cycling profile representative of
pharmaceutical cold chain transit: Ramp to 40°C (hold 2 hours) -~ Ramp to 10°C (hold 2
hours). 6. Execute the profile for 1,000 continuous cycles.

Phase 3: Self-Validation & LCA Recalculation 7. Intermediate Validation: Pause the chamber at
Cycle 200, 500, and 1,000 to perform DSC analysis on both samples. 8. Data Analysis: The
Control Group will exhibit a sharp decline in Hf(dropping below 100 kJ/kg by cycle 200) due to
phase segregation. The Test Group must retain = 95% of its initial Hfto validate the efficacy of
the SrCl2-6H20/CMC matrix. 9. LCA Integration: Input the empirically derived Hfvalues at Cycle
1,000 back into the energetic amortization formula. If the Test Group maintains its thermal
capacity, it mathematically validates that the system surpasses the ~40 cycle amortization
threshold, confirming its superior LCA over paraffin alternatives[2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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